Cas no 1227590-07-9 (5-broMo-6-fluoropicolinonitrile)

• Product Name: 5-broMo-6-fluoropicolinonitrile
• CAS No: 1227590-07-9
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD16608704
• CID: 2093242
• Update Time: 2023-11-19

5-broMo-6-fluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bomo-6-fluoropyridin-3-yl)acetonitrile
• 5-bromo-6-fluoropicolinonitrile
• 2-(5-Bromo-6-fluoropyridin-3-yl)acetonitrile
• 5-Bromo-6-fluoropyridine-3-acetonitrile
• CID 91809536
• 3-Pyridineacetonitrile, 5-bromo-6-fluoro-
• 5-broMo-6-fluoropicolinonitrile

• MDL： MFCD16608704
• Inchi： 1S/C7H4BrFN2/c8-6-3-5(1-2-10)4-11-7(6)9/h3-4H,1H2
• InChI Key： XPEIKSGOKDHVDP-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines